Cas no 610284-27-0 (2-Bromo-3-phenylnaphthalene)

• Product Name: 2-Bromo-3-phenylnaphthalene
• CAS No: 610284-27-0
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• CID: 2835083
• PubChem ID: 12076891
• Update Time: 2025-05-21

2-Bromo-3-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-phenylnaphthalene
• 2-Phenyl-3-bromonaphthalene
• SCHEMBL13319097
• DTXSID70477104
• DB-084029
• F84589
• 610284-27-0
• DTXCID40427914
• 2-Bromo-3-phenylnaphthalene

• Inchi： 1S/C16H11Br/c17-16-11-14-9-5-4-8-13(14)10-15(16)12-6-2-1-3-7-12/h1-11H
• InChI Key： GDQSRRFKYLCYMF-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=CC=CC2=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.00441 g/mol
• Monoisotopic Mass: 282.00441 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0
• Molecular Weight: 283.16

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Bromo-3-phenylnaphthalene

2-Bromo-3-phenylnaphthalene: A Comprehensive Overview

The compound with CAS No. 610284-27-0, commonly referred to as 2-Bromo-3-phenylnaphthalene, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the second position and a phenyl group at the third position of a naphthalene framework. The naphthalene moiety, a fused bicyclic aromatic system, forms the core of this molecule, while the bromine and phenyl substituents introduce interesting electronic and steric properties.

Recent studies have highlighted the importance of 2-Bromo-3-phenylnaphthalene in various chemical reactions and applications. For instance, its bromine atom makes it a valuable substrate for nucleophilic aromatic substitution reactions, which are widely used in drug discovery and materials science. The phenyl group further enhances the molecule's versatility by providing additional sites for functionalization and reactivity. Researchers have also explored the use of this compound in synthesizing advanced materials, such as organic semiconductors and optoelectronic devices.

One of the most notable advancements involving 2-Bromo-3-phenylnaphthalene is its role in the development of novel pharmaceutical agents. Scientists have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The ability to modify the naphthalene core with different substituents has opened new avenues for drug design, enabling researchers to fine-tune pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmaceutical applications, 2-Bromo-3-phenylnaphthalene has found utility in organic electronics. Its extended conjugation system allows for efficient charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance device performance, paving the way for next-generation electronic materials.

The synthesis of 2-Bromo-3-phenylnaphthalene typically involves multi-step processes that require precise control over reaction conditions. One common approach is through Friedel-Crafts alkylation or acylation reactions, followed by bromination using bromine or N-bromosuccinimide (NBS). Researchers have also explored alternative methods, such as Suzuki-Miyaura coupling reactions, to construct this molecule with higher efficiency and selectivity.

From an environmental standpoint, understanding the fate and behavior of 2-Bromo-3-phenylnaphthalene in natural systems is crucial. Studies have shown that this compound exhibits moderate persistence in aquatic environments, with degradation rates influenced by factors such as pH and microbial activity. Efforts are ongoing to develop bioremediation strategies that can effectively break down this compound in contaminated sites.

In conclusion, 2-Bromo-3-phenylnaphthalene stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As our understanding of this compound deepens, it is likely to play an even more prominent role in shaping future advancements in organic chemistry.